![molecular formula C9H14N4O2 B2741996 N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide CAS No. 1421462-68-1](/img/structure/B2741996.png)
N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide
Description
N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide, also known as DMAPA, is a chemical compound that has been used in scientific research as a potential drug candidate for various diseases. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively studied.
Scientific Research Applications
Pharmacological Applications
Pyrimidine derivatives, such as N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide, are broadly applied in therapeutic disciplines due to their high degree of structural diversity . They exhibit a wide range of biological activities, including modulation of myeloid leukemia, breast cancer, idiopathic pulmonary fibrosis, antimicrobial, antifungal, antiparasitic, diuretic, antitumor, antifilarial, DNA topoisomerase II inhibitors, antitubercular agents, antimalarial, antiplasmodial, anti-inflammatory, analgesic activities, anti-HIV, cardiovascular agents, antihypertensive, antiulcer agents, hair disorders activities, calcium-sensing receptor antagonists, DPP-IV inhibitors, antidiabetic, potent adenosine A2a receptor agonistic or antagonist action .
Anticancer Applications
Pyrimidine-based drugs, such as N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide, have been established treatments for leukemia . They also show potential in the treatment of breast cancer . The compound API-1, a pyrido [2,3-d]pyrimidin-5-one derivative, is a promising antiproliferative agent .
Antimicrobial Applications
Pyrimidine derivatives have shown significant antimicrobial activity . This makes them a potential candidate for the development of new antimicrobial drugs.
Anti-Inflammatory and Analgesic Applications
These compounds have demonstrated anti-inflammatory and analgesic activities . This suggests potential applications in the treatment of conditions associated with inflammation and pain.
Cardiovascular Applications
Pyrimidine derivatives have been used as cardiovascular agents and antihypertensives . They could be used in the treatment of various cardiovascular diseases.
Antidiabetic Applications
These compounds have shown potential as antidiabetic agents . They could be used in the treatment of diabetes.
properties
IUPAC Name |
N-[2-(dimethylamino)pyrimidin-5-yl]-2-methoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2/c1-13(2)9-10-4-7(5-11-9)12-8(14)6-15-3/h4-5H,6H2,1-3H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAOGQZKYMFVZPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C=N1)NC(=O)COC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(Dimethylamino)pyrimidin-5-YL]-2-methoxyacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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